Cas no 6986-81-8 (2,5-dimethylphenyl 3-chloro-1-benzothiophene-2-carboxylate)

• Product Name: 2,5-dimethylphenyl 3-chloro-1-benzothiophene-2-carboxylate
• CAS No: 6986-81-8
• MF: C₁₇H₁₃ClO₂S
• MW: 316.801922559738
• CID: 1740194
• PubChem ID: 918124
• Update Time: 2025-04-21

2,5-dimethylphenyl 3-chloro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylphenyl 3-chloro-1-benzothiophene-2-carboxylate
• (2,5-dimethylphenyl) 3-chloro-1-benzothiophene-2-carboxylate
• AKOS003435520
• DTXSID50358821
• 6986-81-8

• Inchi： 1S/C17H13ClO2S/c1-10-7-8-11(2)13(9-10)20-17(19)16-15(18)12-5-3-4-6-14(12)21-16/h3-9H,1-2H3
• InChI Key： DIMGSXVTGPOJIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC2C=C(C)C=CC=2C)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 316.03259
• Monoisotopic Mass: 316.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 493.1°C at 760 mmHg
• Flash Point: 252°C
• Refractive Index: 1.657
• PSA: 26.3